Cas no 1105248-70-1 (N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

• Product Name: N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
• CAS No: 1105248-70-1
• MF: C₂₁H₁₈ClFN₄O₂
• MW: 412.844626903534
• CID: 5385672
• Update Time: 2025-07-26

N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-chlorophenyl)ethyl]-3-(8-fluoro-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

• Inchi： 1S/C21H18ClFN4O2/c22-14-3-1-13(2-4-14)7-9-24-18(28)8-10-27-12-25-19-16-11-15(23)5-6-17(16)26-20(19)21(27)29/h1-6,11-12,26H,7-10H2,(H,24,28)
• InChI Key： XSTYYSOCALZCMK-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(Cl)C=C1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(F)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

Introduction to N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS No. 1105248-70-1)

N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1105248-70-1, represents a fusion of heterocyclic chemistry and medicinal chemistry, making it a promising candidate for further exploration in drug development.

The molecular structure of this compound features a combination of a chlorophenyl group, a fluoro-substituted pyrimidone ring, and an indole moiety, which are all known for their potential biological activity. The presence of these functional groups suggests that the compound may exhibit multiple modes of action, making it a versatile tool for studying various biological pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory processes. The indole and pyrimidone components of N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide have been particularly studied for their potential role in treating conditions such as depression, anxiety, and neurodegenerative diseases. The fluoro-substituent on the pyrimidone ring is known to enhance metabolic stability and binding affinity to biological targets.

One of the most intriguing aspects of this compound is its potential to interact with multiple receptors and enzymes involved in central nervous system (CNS) function. Preliminary studies have indicated that it may have inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in the pathophysiology of various neurological disorders. Additionally, the chlorophenyl group is known to contribute to the compound's lipophilicity, facilitating its penetration across the blood-brain barrier.

The synthesis of N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the pyrimidone ring through condensation reactions and subsequent functionalization with the indole moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituent at the desired position.

Evaluation of the pharmacological properties of this compound has revealed promising results in preclinical models. Studies have shown that it can modulate neurotransmitter levels and reduce inflammation in animal models of depression and anxiety. The compound's ability to interact with both central and peripheral targets makes it an attractive candidate for developing dual-action therapeutics that can address multiple symptoms simultaneously.

The safety profile of N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide is still under investigation, but initial toxicity studies have shown it to be well-tolerated at moderate doses. Further research is needed to assess its long-term effects and potential side effects. However, the encouraging results from preclinical studies suggest that this compound has the potential to become a valuable addition to the pharmacopeia for treating neurological disorders.

The development of new drugs is often hindered by challenges such as poor bioavailability and rapid metabolism. The structural features of N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide are designed to overcome these issues by enhancing solubility and stability. The fluoro-substituent not only improves metabolic stability but also increases binding affinity to biological targets. Additionally, the lipophilic chlorophenyl group aids in crossing biological barriers such as the blood-brain barrier.

In conclusion, N-[2-(4-chlorophenyl)ethyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide (CAS No. 1105248-70-1) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and multifaceted biological activity make it an attractive candidate for further research and development. As our understanding of neurological disorders continues to evolve, compounds like this one will play a crucial role in developing innovative treatments that improve patient outcomes.